Cas no 6525-18-4 (N-(cyclohexylmethyl)-3-oxobutanamide)

• Product Name: N-(cyclohexylmethyl)-3-oxobutanamide
• CAS No: 6525-18-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 1688181
• PubChem ID: 5215355
• Update Time: 2025-04-21

N-(cyclohexylmethyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(cyclohexylmethyl)-3-oxobutanamide
• AKOS000166081
• DTXSID00410569
• 6525-18-4

• Inchi： 1S/C11H19NO2/c1-9(13)7-11(14)12-8-10-5-3-2-4-6-10/h10H,2-8H2,1H3,(H,12,14)
• InChI Key： CWVPFXBVKJPHPI-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NCC1CCCCC1

Computed Properties

• Exact Mass: 197.14167
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17